3-([1,1'-Biphenyl]-4-yloxy)piperidine hydrochloride

• IUPAC Name: 3-(4-phenylphenoxy)piperidine;hydrochloride
• InChI: InChI=1S/C17H19NO.ClH/c1-2-5-14(6-3-1)15-8-10-16(11-9-15)19-17-7-4-12-18-13-17;/h1-3,5-6,8-11,17-18H,4,7,12-13H2;1H
• InChI Key: UJNYGQNGFUDGBO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)OC2=CC=C(C=C2)C3=CC=CC=C3.Cl
• Molecular Formula: C17H20ClNO
• Molecular Weight: 289.8 g/mol
• CAS No.: 1185071-92-4

Description

“3-([1,1’-Biphenyl]-4-yloxy)piperidine hydrochloride” is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a topic of interest in recent scientific literature. Various intra- and intermolecular reactions lead to the formation of different piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidine derivatives have been found to express both antiaggregatory and antioxidant effects. Along with dual cholinesterase inhibition, some compounds also targeted the beta secretase enzyme.

Scientific Research Applications

Pharmacological Properties and Applications

• Paroxetine Hydrochloride : Paroxetine, a phenylpiperidine derivative similar in structure to 3-([1,1'-Biphenyl]-4-yloxy)piperidine hydrochloride, is a selective serotonin reuptake inhibitor indicated for the treatment of various disorders, such as depression and anxiety. This compound's physicochemical properties, spectroscopic data, and pharmacokinetics are thoroughly documented, providing insights into its biological effects and potential applications in treating psychiatric conditions (Germann, Ma, Han, & Tikhomirova, 2013).

Molecular Synthesis and Chemical Properties

• Synthesis of Neuroleptic Agents : The synthesis of neuroleptic agents, such as 2′-Amino-4′-fluoro-4-(4-hydroxy-4-) (3-trifluoromethylphenyl) - piperidino-2-14Cbutyrophenone, demonstrates the utility of piperidine derivatives in developing compounds for metabolic studies. This showcases the versatility of piperidine-based compounds in medicinal chemistry (Nakatsuka, Kawahara, & Yoshitake, 1981).

Therapeutic Potential and Biological Effects

• Inhibiting Blood Platelet Aggregation : Compounds like (E)-4-[4-(Methylthio)phenyl]-1-(2-piperidinyl)-3-buten-2-one hydrochloride show potential in inhibiting ADP-induced aggregation of blood platelets. Although their therapeutic ratio may be unfavorable, this points towards possible therapeutic applications of similar piperidine derivatives in cardiovascular medicine (Grisar, Claxton, Stewart, Mackenzie, & Kariya, 1976).

Antibacterial Properties

• Selective Killing of Bacterial Persisters : The compound 3-[4-(4-methoxyphenyl)piperazin-1-yl]piperidin-4-yl biphenyl-4-carboxylate, closely related to this compound, has been shown to selectively kill bacterial persisters without affecting normal antibiotic-sensitive cells. This discovery opens avenues for targeting bacterial persistence in treatment strategies (Kim et al., 2011).

Chemical Synthesis Techniques

• Novel Synthesis Methods : The development of new methods for synthesizing compounds like 3-(Pyrrolidin-1-yl)piperidine highlights the ongoing innovation in the field of chemical synthesis, which is crucial for advancing the study and application of piperidine derivatives in various scientific domains (Smaliy et al., 2011).

Mechanism of Action

While the specific mechanism of action for “3-([1,1’-Biphenyl]-4-yloxy)piperidine hydrochloride” is not mentioned in the retrieved papers, piperidine derivatives are known to modulate several neurotransmitter systems. This modulation has been linked to the development of convulsions.

Safety and Hazards

While specific safety and hazards for “3-([1,1’-Biphenyl]-4-yloxy)piperidine hydrochloride” are not mentioned in the retrieved papers, it is generally recommended to avoid breathing mist, gas or vapors of similar compounds. Contact with skin and eyes should be avoided, and personal protective equipment should be worn.

Future Directions

The development of stereoselective synthesis of multi-substituted 2-piperidinones is attractive. Existing methods heavily rely on modification of pre-synthesized backbones which require tedious multi-step procedure and suffer from limited substitution patterns. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.